Cas no 1105188-38-2 (N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine)

• Product Name: N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine
• CAS No: 1105188-38-2
• MF: C₁₄H₂₁N₃OS
• MW: 279.40104174614
• MDL: MFCD11986999
• CID: 4560538
• PubChem ID: 33680055
• Update Time: 2025-06-08

N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N'-(4-Methoxy-7-methyl-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine
• N'-(4-METHOXY-7-METHYL-1,3-BENZOTHIAZOL-2-YL)-N,N-DIMETHYLPROPANE-1,3-DIA+
• 1,3-Propanediamine, N3-(4-methoxy-7-methyl-2-benzothiazolyl)-N1,N1-dimethyl-
• N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine
• AKOS005206346
• F2182-0079
• EN300-239160
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N',N'-dimethylpropane-1,3-diamine
• 1105188-38-2

• MDL： MFCD11986999
• Inchi： 1S/C14H21N3OS/c1-10-6-7-11(18-4)12-13(10)19-14(16-12)15-8-5-9-17(2)3/h6-7H,5,8-9H2,1-4H3,(H,15,16)
• InChI Key： OBISERFKZQJZAV-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC1=NC2=C(OC)C=CC(C)=C2S1

Computed Properties

• Exact Mass: 279.14053348g/mol
• Monoisotopic Mass: 279.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.6Ų

Additional information on N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine

Introduction to N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine (CAS No. 1105188-38-2)

N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1105188-38-2, belongs to the benzothiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its dimethylamino side chain and methoxy substituents, contribute to its distinct chemical properties and make it a subject of interest for further investigation.

The benzothiazole core structure of N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine is known to exhibit a range of pharmacological effects. Benzothiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dimethylamino group enhances the compound's ability to interact with biological targets, while the methoxy groups contribute to its stability and solubility. These characteristics make it a promising candidate for the development of novel drugs targeting various diseases.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzothiazole derivatives. Researchers have been particularly focused on their role in modulating cellular signaling pathways and inhibiting key enzymes involved in disease progression. For instance, studies have shown that certain benzothiazole compounds can selectively inhibit kinases and other enzymes that are overexpressed in cancer cells, leading to potent antitumor effects. The structural diversity of these compounds allows for fine-tuning their biological activity, making them valuable tools for drug discovery.

The synthesis of N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the dimethylamino group at the propyl position is particularly critical, as it influences the compound's pharmacokinetic properties and binding affinity to biological targets. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine has been evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it demonstrates potential neuroprotective properties by reducing oxidative stress and protecting against neuronal damage. These findings suggest that this compound could be a valuable therapeutic agent for treating chronic inflammatory diseases and neurodegenerative disorders.

The development of novel drug candidates often involves structural optimization to enhance their efficacy and minimize side effects. Computational modeling and molecular docking studies have been utilized to predict the binding interactions between N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine and target proteins. These studies help identify key residues involved in binding and provide insights into how structural modifications can improve drug potency. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and develop more effective therapeutic agents.

The future prospects of N-[3-(dimethylamino)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine in pharmaceutical research are promising. Ongoing studies aim to explore its mechanisms of action and evaluate its potential in clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients. The continued investigation into this compound will contribute to our understanding of benzothiazole derivatives and their role in addressing unmet medical needs.

In conclusion, N-[< strong >3-(dimethylamino)propyl strong >]-[< strong >4-methoxy -7 -methyl strong >]-1 , 3 -benzothiazol -2 -amine (CAS No . 1105188 -38 -2 ) is a structurally complex organic compound with significant pharmacological potential . Its unique combination of functional groups , including [ < strong > dimethylamino strong > ] , [ < strong > methoxy strong > ] , [ < strong > 4 -methoxy strong > ] , [ < strong > 7 -methyl strong > ] , [ < strong > 1 , 3 -benzothiazol strong > ] , [ < strong > 2 -amine strong > ] , makes it a valuable candidate for further research . The ongoing investigations into its biological activities and mechanisms of action hold promise for developing novel therapeutic agents that could benefit patients worldwide . As our understanding of this compound continues to evolve , it is likely to play an increasingly important role in pharmaceutical research and drug development . p >